

Application Notes & Protocols: Evaluating the Anthelmintic Activity of 2-Substituted Benzimidazoles

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 1-benzyl-1H-benzimidazole-2-thiol

CAS No.: 31493-51-3

Cat. No.: B187178

[Get Quote](#)


Introduction

Helminthiasis, or parasitic worm infection, remains a significant global health and agricultural challenge, affecting billions of people and livestock.[1] The benzimidazole (BZD) class of compounds has been a cornerstone of anthelmintic therapy for decades, valued for its broad-spectrum activity and general safety.[2] This guide focuses on 2-substituted benzimidazoles, a critical pharmacophore whose derivatives include widely used drugs like albendazole and mebendazole.[3] We will explore the fundamental mechanism of action, provide detailed protocols for evaluating anthelmintic efficacy using established in vitro and whole-organism assays, and discuss the interpretation of results for drug discovery and development professionals.

Core Mechanism of Action: Targeting the Cytoskeleton

The selective toxicity of benzimidazoles against helminths is primarily due to their high-affinity binding to the parasite's β -tubulin subunit.[2][4] This action disrupts the dynamic equilibrium of microtubule polymerization, a process vital for numerous cellular functions.

- **Causality of Action:** Microtubules are essential for maintaining cell structure, intracellular transport, and cell division (mitosis).[4] By inhibiting the formation of these crucial structures, benzimidazoles effectively starve the parasite by impairing nutrient absorption through intestinal cells, inhibit cell division, and ultimately lead to paralysis and death.[3][5] The binding affinity of BZDs for parasite tubulin is significantly higher than for mammalian tubulin, which accounts for the drug class's wide therapeutic index.[4]




[Click to download full resolution via product page](#)

Caption: Mechanism of 2-substituted benzimidazoles targeting parasite β -tubulin.

General Workflow for Anthelmintic Screening

A systematic approach is crucial for identifying and validating novel anthelmintic candidates. The workflow begins with primary in vitro screens to assess direct effects on key life-cycle stages (eggs and larvae), followed by secondary screening in a whole-organism model to confirm activity and assess potential toxicity.



[Click to download full resolution via product page](#)

Caption: High-level workflow for screening 2-substituted benzimidazoles.

Application Protocol: Egg Hatch Assay (EHA)

Principle: The Egg Hatch Assay (EHA) is a fundamental in vitro test to determine the ovicidal activity of a compound. It quantifies the ability of a drug to inhibit the development and hatching of parasitic nematode eggs.[6] This assay is particularly relevant for benzimidazoles, which are known to interfere with cell division in the developing embryo.[7]

Materials:

- 96-well microtiter plates
- Freshly collected helminth eggs (e.g., from fecal samples of infected animals)
- Test compounds (2-substituted benzimidazoles) dissolved in Dimethyl Sulfoxide (DMSO)
- Positive Control: Albendazole or Thiabendazole[8]

- Negative Control: Culture medium with the same final concentration of DMSO as test wells
- Deionized water or appropriate buffer
- Inverted microscope

Step-by-Step Methodology:

- Egg Preparation:
 - Isolate helminth eggs from fresh fecal samples using a standardized flotation and sieving technique.
 - Wash the eggs multiple times with deionized water to remove debris.
 - Quantify the egg concentration to prepare a suspension of approximately 100-150 eggs per 100 μL .
 - Rationale: A clean, standardized egg suspension is critical for reproducible results and to ensure that observed effects are due to the compound, not contaminants.
- Compound Dilution:
 - Prepare a stock solution of each test compound in 100% DMSO.
 - Perform serial dilutions of the compounds to create a range of test concentrations. A typical final concentration range might be 0.01 $\mu\text{g/mL}$ to 10 $\mu\text{g/mL}$.
 - Rationale: Using DMSO is essential for dissolving often poorly soluble organic compounds. A serial dilution series is necessary to determine the dose-response relationship and calculate the EC_{50} .^[9]
- Assay Setup (96-well plate):
 - To each well, add 100 μL of the egg suspension.
 - Add 100 μL of the diluted test compound, positive control, or negative control to the respective wells. Ensure each condition is tested in triplicate.

- The final volume in each well should be 200 μ L. The final DMSO concentration should not exceed 0.5-1% to avoid solvent toxicity.
- Rationale: Triplicate wells are essential for statistical validity. Keeping the DMSO concentration low and consistent across all wells, including the negative control, ensures that any observed inhibition is not an artifact of the solvent.[10]
- Incubation:
 - Cover the plate and incubate at 25-27°C for 48-72 hours in a humidified incubator.[8]
 - Rationale: This temperature and time frame are optimal for the development and hatching of most common gastrointestinal nematode eggs.
- Data Collection:
 - After incubation, add a drop of Lugol's iodine to each well to stop further hatching and kill the hatched larvae.
 - Using an inverted microscope, count the number of unhatched eggs and the number of hatched, first-stage larvae (L1) in each well.
 - Calculate the percentage of hatched eggs for each well: ($\% \text{ Hatch} = [\text{Number of Larvae} / (\text{Number of Larvae} + \text{Number of Unhatched Eggs})] * 100$).

Application Protocol: Larval Motility/Migration Inhibition Assay (LMIA)

Principle: This assay assesses the larvicidal activity of a compound by measuring its effect on the motility of third-stage (L3) larvae, which is the infective stage for many nematodes.[11][12] Benzimidazoles disrupt microtubule-dependent processes in muscle and nerve cells, leading to paralysis. This loss of motility is a reliable indicator of anthelmintic effect.[13]

Materials:

- 96-well microtiter plates

- Third-stage (L3) larvae, cultured from fecal samples
- Test compounds and controls (as in EHA)
- RPMI-1640 or other suitable culture media[14]
- Inverted microscope or automated motility tracking system[15]

Step-by-Step Methodology:

- Larvae Preparation:
 - Culture fecal samples containing eggs at room temperature for 7-10 days to allow larvae to hatch and develop to the L3 stage.
 - Harvest the L3 larvae using a Baermann apparatus.
 - Wash and suspend the larvae in culture medium to a concentration of approximately 50-100 larvae per 100 μL .
 - Rationale: Using the infective L3 stage provides a more direct measure of a compound's ability to treat an established infection compared to the EHA.
- Assay Setup:
 - Pipette 100 μL of the L3 larval suspension into each well of a 96-well plate.
 - Add 100 μL of the serially diluted test compounds, positive control (e.g., Ivermectin or Levamisole), or negative control (media + DMSO) to the appropriate wells in triplicate.
 - Rationale: The choice of positive control can be tailored. While benzimidazoles are effective, drugs with faster paralytic action like levamisole can also serve as robust controls for motility assays.
- Incubation:
 - Incubate the plate at 37°C for 24 to 72 hours.[11]

- Rationale: Incubation at physiological temperature (37°C) better simulates the host environment.
- Data Collection:
 - Assess larval motility at set time points (e.g., 24, 48, 72 hours).
 - Manual Method: Observe each well under an inverted microscope. A larva is considered motile if it exhibits coordinated, snake-like movement. A larva is considered immotile or "dead" if it is straight and does not move, even after gentle prodding or stimulation with a light source.
 - Automated Method: Use a real-time cell analyzer or other automated tracking system to quantify movement, which provides more objective and high-throughput data.[\[16\]](#)
 - Calculate the percentage of motility inhibition for each concentration relative to the negative control.

Secondary Screen: *Caenorhabditis elegans* Model

Principle: *Caenorhabditis elegans* is a non-parasitic, free-living nematode that serves as an excellent whole-organism model for anthelmintic drug discovery.[\[1\]](#)[\[17\]](#) Its genome is fully sequenced, it has a short life cycle, and many of its essential genes, including β -tubulin, are homologous to those in parasitic nematodes.[\[18\]](#) This makes it a cost-effective and ethically sound model for secondary screening to confirm efficacy and assess toxicity.[\[19\]](#)[\[20\]](#)

Step-by-Step Methodology:

- Culture and Synchronization:
 - Grow a population of wild-type (N2) *C. elegans* on Nematode Growth Medium (NGM) agar plates seeded with *E. coli* OP50.
 - Synchronize the population to the L1 larval stage using a standard bleaching protocol.
 - Rationale: A synchronized population ensures that all worms are at the same developmental stage, reducing variability in the assay.

- Assay Setup (Liquid Culture):
 - In a 96-well plate, add a synchronized population of L1 larvae to each well containing S-medium, *E. coli* OP50 as a food source, and the serially diluted test compounds.
 - Include positive (e.g., albendazole) and negative (S-medium + DMSO) controls.
- Incubation:
 - Incubate the plate at 20-25°C for 72-96 hours with gentle shaking.
- Data Collection & Endpoints:
 - After incubation, assess various phenotypic endpoints using a microscope or automated imaging system.
 - Primary Endpoint: Lethality (lack of movement).
 - Secondary Endpoints: Growth inhibition (arrested development), paralysis, and reduced brood size (fecundity).
 - Rationale: Assessing multiple endpoints provides a richer dataset. For example, a compound might not be lethal but could effectively sterilize the worm, which is also a desirable anthelmintic outcome.

Data Analysis and Interpretation

For all assays, the primary goal is to determine the Effective Concentration 50 (EC₅₀) or Inhibitory Concentration 50 (IC₅₀), which is the concentration of the drug that produces 50% of the maximum effect (e.g., 50% egg hatch inhibition or 50% larval paralysis).

- Data Transformation: Convert the percentage inhibition data for each drug concentration into a probit or logit value.
- Regression Analysis: Plot the probit/logit values against the log of the drug concentration.
- EC₅₀ Calculation: Use non-linear regression analysis (e.g., using GraphPad Prism or R) to fit a dose-response curve and calculate the EC₅₀ value.

Sample Data Presentation:

Compound ID	Assay Type	Target Species	EC ₅₀ (μM) [95% CI]
BZD-001	Egg Hatch Assay	Haemonchus contortus	0.08 [0.06 - 0.11]
BZD-002	Egg Hatch Assay	Haemonchus contortus	0.15 [0.12 - 0.19]
BZD-001	Larval Motility	Haemonchus contortus	0.25 [0.20 - 0.31]
BZD-002	Larval Motility	Haemonchus contortus	0.55 [0.48 - 0.63]
Albendazole	Egg Hatch Assay	Haemonchus contortus	0.10 [0.08 - 0.13]
Albendazole	Larval Motility	Haemonchus contortus	0.30 [0.26 - 0.35]

Interpretation: In the table above, BZD-001 shows slightly better ovicidal activity (lower EC₅₀ in EHA) than the control drug Albendazole and significantly better activity than BZD-002. Both test compounds show larvicidal activity, with BZD-001 again being the more potent candidate. Such data is crucial for structure-activity relationship (SAR) studies to guide the synthesis of more potent analogues.[\[21\]](#)

References

- Preston, S., Jabbar, A., & Gasser, R. B. (2021). High-content approaches to anthelmintic drug screening. Trends in Parasitology, 37(1), 60-72. [\[Link\]](#)
- González-Santamaría, J., Pérez-García, J., & Rojo-Vázquez, F. A. (2020). Drug discovery technologies: Caenorhabditis elegans as a model for anthelmintic therapeutics. Medicinal Research Reviews, 40(5), 1715-1753. [\[Link\]](#)
- MSD Veterinary Manual. (n.d.). Mechanisms of Anthelmintic Action. Pharmacology. [\[Link\]](#)

- Salinas, G., & Risi, G. (2022). *Caenorhabditis elegans* as a valuable model for the study of anthelmintic pharmacodynamics and drug-drug interactions: The case of ivermectin and eprinomectin. *Frontiers in Pharmacology*, 13, 988393. [\[Link\]](#)
- Wang, D., Li, Y., & Zhang, Y. (2021). Direct synthesis of 2-substituted benzimidazoles via dehydrogenative coupling of aromatic-diamine and primary alcohol catalyzed by a Co complex. *New Journal of Chemistry*, 45(1), 123-128. [\[Link\]](#)
- Verma, A., & Singh, P. (2025). Recent developments of benzimidazole based analogs as potential tubulin polymerization inhibitors: A critical review. *Bioorganic & Medicinal Chemistry Letters*, 122, 130167. [\[Link\]](#)
- Amit Lunkad. (2020, October 19). Anthelmintics Benzimidazole derivatives [Video]. YouTube. [\[Link\]](#)
- Hahnel, S. R., Dilks, C. M., & Wolstenholme, A. J. (2020). *Caenorhabditis elegans* in anthelmintic research – Old model, new perspectives. *International Journal for Parasitology: Drugs and Drug Resistance*, 14, 183-194. [\[Link\]](#)
- Di Cesare, A., Veronesi, F., & Traversa, D. (2020). An in vitro larval motility assay characterizes anthelmintic efficacy against *Crenosoma vulpis*, *Angiostrongylus vasorum*, and *Aelurostrongylus abstrusus*. *American Journal of Veterinary Research*, 81(12), 977-984. [\[Link\]](#)
- Ene, C., & Scott, I. (2015). A brief review on the mode of action of antinematodal drugs. *Acta Parasitologica*, 60(4), 577-593. [\[Link\]](#)
- Kotze, A. C., & McCarthy, J. S. (2004). An in Vitro Larval Motility Assay to Determine Anthelmintic Sensitivity for Human Hookworm and *Strongyloides* Species. *The American Journal of Tropical Medicine and Hygiene*, 71(5), 608-616. [\[Link\]](#)
- Burns, A. R., Luciani, G. M., & Roy, P. J. (2015). *Caenorhabditis elegans* is a useful model for anthelmintic discovery. *Nature Communications*, 6, 7485. [\[Link\]](#)
- Kumar, S., & Kumar, A. (2016). An Efficient Synthesis of 2-Substituted Benzimidazoles via Photocatalytic Condensation of o-Phenylenediamines and Aldehydes. *ACS Combinatorial Science*, 18(10), 624-629. [\[Link\]](#)

- Singh, P., & Verma, A. (2023). Benzimidazole derivatives as tubulin polymerization inhibitors: Design, synthesis and in vitro cytotoxicity studies. *Bioorganic & Medicinal Chemistry Letters*, 96, 129494. [\[Link\]](#)
- Alberich, M., Liénard, E., & Lespine, A. (2024). Larval motility assay using WMicrotracker™: a high throughput test to discriminate between resistance and susceptibility to anthelmintic drugs in nematodes. *bioRxiv*. [\[Link\]](#)
- Rasayan Journal of Chemistry. (2010). SYNTHESIS OF 2-SUBSTITUTED BENZIMIDAZOLES AND 1,5- DISUBSTITUTED BENZODIAZEPINES USING ALUM. *Rasayan J. Chem.*, 3(4), 654-658. [\[Link\]](#)
- ResearchGate. (n.d.). Mechanism of action of benzimidazole derivatives as anthelmintic. [\[Diagram\]](#). [\[Link\]](#)
- de Souza, W., & de Moraes, J. (2013). *Caenorhabditis elegans* as a model for the screening of anthelmintic compounds: ultrastructural study of the effects of albendazole. *Experimental Parasitology*, 135(1), 1-8. [\[Link\]](#)
- Wang, Y., et al. (2021). Discovery of Novel Benzimidazole and Indazole Analogues as Tubulin Polymerization Inhibitors with Potent Anticancer Activities. *Journal of Medicinal Chemistry*, 64(8), 4498-4515. [\[Link\]](#)
- Organic Chemistry Portal. (n.d.). Synthesis of benzimidazoles. [\[Link\]](#)
- Wang, T., et al. (2017). An in vitro larval migration assay for assessing anthelmintic activity of different drug classes against *Ascaris suum*. *Veterinary Parasitology*, 244, 121-126. [\[Link\]](#)
- Kumar, R., & Singh, A. (2020). The Microwave Assisted and Efficient Synthesis of 2-Substituted Benzimidazole Mono-Condensation of O-Phenylenediamines and Aldehyde. *Polycyclic Aromatic Compounds*, 42(5), 2095-2104. [\[Link\]](#)
- Di Cesare, A., Veronesi, F., & Traversa, D. (2020). An in vitro larval motility assay characterizes anthelmintic efficacy against *Crenosoma vulpis*, *Angiostrongylus vasorum*, and *Aelurostrongylus abstrusus*. *American Journal of Veterinary Research*, 81(12), 977-984. [\[Link\]](#)

- Al Shehna, D. (2020). Egg hatching protocol and an in vitro scoring system in *Parascaris univalens* larvae after exposure to anthelmintic drugs. [Master's thesis, Swedish University of Agricultural Sciences]. DiVA portal. [\[Link\]](#)
- Alberich, M., Liénard, E., & Lespine, A. (2025). Automated larval motility assays reveal links between eprinomectin treatment failure and drug resistance in *Haemonchus contortus*. *Veterinary Parasitology*, 336, 110757. [\[Link\]](#)
- ResearchGate. (n.d.). Benzimidazole derivatives as tubulin polymerization inhibitors: Design, synthesis and in vitro cytotoxicity studies. [\[Link\]](#)
- Kondeva-Burdina, M., et al. (2021). Modulation Effect on Tubulin Polymerization, Cytotoxicity and Antioxidant Activity of 1H-Benzimidazole-2-Yl Hydrazones. *Molecules*, 26(21), 6480. [\[Link\]](#)
- ResearchGate. (n.d.). Synthesis and anthelmintic activity of benzimidazole derivatives. [\[Link\]](#)
- Feyera, T., et al. (2022). Evaluation of in vitro methods of anthelmintic efficacy testing against *Ascaridia galli*. *Journal of Helminthology*, 96, e19. [\[Link\]](#)
- Feyera, T., et al. (2022). Evaluation of in vitro methods of anthelmintic efficacy testing against *Ascaridia galli*. ResearchGate. [\[Link\]](#)
- Desta, A. A., et al. (2022). Preliminary Phytochemical Composition and In Vitro Anthelmintic Activity of Aqueous and Ethanol Extracts of *Olea africana* against Mixed Gastrointestinal Worms in Dogs. *Evidence-Based Complementary and Alternative Medicine*, 2022, 6674321. [\[Link\]](#)
- Wikipedia. (n.d.). Egg hatch assay. [\[Link\]](#)
- ResearchGate. (n.d.). Mechanism of actions of benzimidazole. [Diagram]. [\[Link\]](#)
- Feyera, T., et al. (2022). Evaluation of in vitro methods of anthelmintic efficacy testing against *Ascaridia galli*. *Journal of Helminthology*, 96, e19. [\[Link\]](#)
- von Samson-Himmelstjerna, G., et al. (2009). Standardization of the egg hatch test for the detection of benzimidazole resistance in parasitic nematodes. *Parasitology Research*,

105(3), 825-834. [\[Link\]](#)

- Synthesis and anthelmintic activity of 2-substituted benzimidazoles. (2024). Journal of Pharmaceutical Research and Reports, 3(1), 1-5. [\[Link\]](#)
- Pérez-Villanueva, J., et al. (2010). Structure-activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. Medicinal Chemistry Communications, 1(2), 114-118. [\[Link\]](#)
- Partridge, F. A., et al. (2020). Anthelmintic drug discovery: target identification, screening methods and the role of open science. Beilstein Journal of Organic Chemistry, 16, 1203-1221. [\[Link\]](#)
- A comprehensive review on 2-substituted benzimidazole derivatives and its biological importance. (2023). SRR Publications. [\[Link\]](#)
- Pérez-Villanueva, J., et al. (2010). Structure–activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. Medicinal Chemistry Communications, 1(2), 114-118. [\[Link\]](#)
- Robles-Pérez, D., et al. (2014). Development of an egg hatch assay for the detection of anthelmintic resistance to albendazole in Fasciola hepatica isolated from sheep. Veterinary Parasitology, 203(1-2), 217-221. [\[Link\]](#)
- ResearchGate. (n.d.). Different primary screening methods for anthelmintic drug discovery... [Diagram]. [\[Link\]](#)
- ResearchGate. (n.d.). Benzimidazole derivatives with anthelmintic activity. [\[Link\]](#)
- ResearchGate. (n.d.). Benzimidazole: Structure Activity Relationship and Mechanism of Action as Antimicrobial Agent. [\[Link\]](#)
- Yanai, T., et al. (2001). Structure-Activity Relationship of Anthelmintic Cyclooctadepsipeptides. Journal of Pesticide Science, 26(3), 260-268. [\[Link\]](#)
- Kumar, S., et al. (1993). Synthesis and anthelmintic activity of 5(6)-[(benzimidazol-2-yl)carboxamido]- and (4-substituted piperazin-1-yl)benzimidazoles. Journal of Medicinal

Chemistry, 36(14), 2021-2026. [[Link](#)]

- Smout, M. J., et al. (2010). A Novel High Throughput Assay for Anthelmintic Drug Screening and Resistance Diagnosis by Real-Time Monitoring of Parasite Motility. PLoS Neglected Tropical Diseases, 4(11), e885. [[Link](#)]
- Smout, M. J., et al. (2010). A Novel High Throughput Assay for Anthelmintic Drug Screening and Resistance Diagnosis by Real-Time Monitoring of Parasite Motility. PLoS Neglected Tropical Diseases, 4(11), e885. [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Drug discovery technologies: Caenorhabditis elegans as a model for anthelmintic therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. A BRIEF REVIEW ON THE MODE OF ACTION OF ANTINEMATODAL DRUGS - PMC [pmc.ncbi.nlm.nih.gov]
- 3. youtube.com [youtube.com]
- 4. Pharmacodynamics: Mechanisms of Anthelmintic Action in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
- 5. researchgate.net [researchgate.net]
- 6. Egg hatch assay - Wikipedia [en.wikipedia.org]
- 7. diva-portal.org [diva-portal.org]
- 8. Preliminary Phytochemical Composition and In Vitro Anthelmintic Activity of Aqueous and Ethanol Extracts of Olea africana against Mixed Gastrointestinal Worms in Dogs - PMC [pmc.ncbi.nlm.nih.gov]
- 9. researchgate.net [researchgate.net]
- 10. researchgate.net [researchgate.net]
- 11. avmajournals.avma.org [avmajournals.avma.org]

- 12. An in vitro larval motility assay to determine anthelmintic sensitivity for human hookworm and Strongyloides species - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Automated larval motility assays reveal links between eprinomectin treatment failure and drug resistance in Haemonchus contortus - PMC [pmc.ncbi.nlm.nih.gov]
- 14. avmajournals.avma.org [avmajournals.avma.org]
- 15. biorxiv.org [biorxiv.org]
- 16. A Novel High Throughput Assay for Anthelmintic Drug Screening and Resistance Diagnosis by Real-Time Monitoring of Parasite Motility - PMC [pmc.ncbi.nlm.nih.gov]
- 17. Caenorhabditis elegans in anthelmintic research – Old model, new perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Frontiers | Caenorhabditis elegans as a valuable model for the study of anthelmintic pharmacodynamics and drug-drug interactions: The case of ivermectin and eprinomectin [frontiersin.org]
- 19. Caenorhabditis elegans is a useful model for anthelmintic discovery [ideas.repec.org]
- 20. Caenorhabditis elegans as a model for the screening of anthelmintic compounds: ultrastructural study of the effects of albendazole - PubMed [pubmed.ncbi.nlm.nih.gov]
- 21. rsc.org [rsc.org]
- To cite this document: BenchChem. [Application Notes & Protocols: Evaluating the Anthelmintic Activity of 2-Substituted Benzimidazoles]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b187178/docs#application-notes-protocols-evaluating-the-anthelmintic-activity-of-2-substituted-benzimidazoles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)